Cas no 1170969-35-3 (N-(3-methylpyridin-2-yl)-2-(6-oxo-4-propyl-1,6-dihydropyrimidin-1-yl)acetamide)

• Product Name: N-(3-methylpyridin-2-yl)-2-(6-oxo-4-propyl-1,6-dihydropyrimidin-1-yl)acetamide
• CAS No: 1170969-35-3
• MF: C₁₅H₁₈N₄O₂
• MW: 286.329022884369
• CID: 6223810
• PubChem ID: 44069718
• Update Time: 2025-10-24

N-(3-methylpyridin-2-yl)-2-(6-oxo-4-propyl-1,6-dihydropyrimidin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methylpyridin-2-yl)-2-(6-oxo-4-propyl-1,6-dihydropyrimidin-1-yl)acetamide
• 1170969-35-3
• N-(3-methylpyridin-2-yl)-2-(6-oxo-4-propylpyrimidin-1(6H)-yl)acetamide
• F5228-2154
• AKOS024501580
• N-(3-methylpyridin-2-yl)-2-(6-oxo-4-propylpyrimidin-1-yl)acetamide

• Inchi： 1S/C15H18N4O2/c1-3-5-12-8-14(21)19(10-17-12)9-13(20)18-15-11(2)6-4-7-16-15/h4,6-8,10H,3,5,9H2,1-2H3,(H,16,18,20)
• InChI Key： IRELVNJPBPYSOL-UHFFFAOYSA-N
• SMILES： O=C1C=C(CCC)N=CN1CC(NC1C(C)=CC=CN=1)=O

Computed Properties

• Exact Mass: 286.14297583g/mol
• Monoisotopic Mass: 286.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 74.7Ų

Additional information on N-(3-methylpyridin-2-yl)-2-(6-oxo-4-propyl-1,6-dihydropyrimidin-1-yl)acetamide

Introduction to N-(3-methylpyridin-2-yl)-2-(6-oxo-4-propyl-1,6-dihydropyrimidin-1-yl)acetamide (CAS No. 1170969-35-3)

N-(3-methylpyridin-2-yl)-2-(6-oxo-4-propyl-1,6-dihydropyrimidin-1-yl)acetamide is a sophisticated organic compound characterized by its intricate molecular structure and potential applications in the field of pharmaceutical chemistry. This compound, identified by the CAS number 1170969-35-3, has garnered attention due to its structural features and the promising biological activities it exhibits. The presence of both pyridine and dihydropyrimidine moieties in its molecular framework suggests a high degree of versatility, making it a subject of interest for researchers exploring novel therapeutic agents.

The compound's chemical structure can be broken down into several key functional groups that contribute to its unique properties. The 3-methylpyridin-2-yl moiety introduces a methyl-substituted pyridine ring, which is known for its ability to interact with various biological targets. This part of the molecule is particularly significant in drug design due to its capacity to modulate enzyme activity and receptor binding. On the other hand, the 6-oxo-4-propyl-1,6-dihydropyrimidin-1-yl group adds another layer of complexity, providing a scaffold that can be further modified to enhance pharmacological efficacy.

In recent years, there has been a growing interest in developing small molecules that can interact with biological pathways involved in diseases such as cancer, inflammation, and neurodegenerative disorders. The compound N-(3-methylpyridin-2-yl)-2-(6-oxo-4-propyl-1,6-dihydropyrimidin-1-yl)acetamide has been studied for its potential role in these areas. Preliminary research indicates that it may possess inhibitory effects on certain enzymes and receptors that are implicated in disease progression. For instance, studies have suggested that the pyridine moiety could interact with ATP-binding sites on enzymes, thereby modulating their activity.

The dihydropyrimidine ring is another critical component of this compound. This structural motif is commonly found in various pharmacologically active molecules and is known for its ability to form hydrogen bonds with biological targets. The presence of the oxo group at the 6-position enhances the electrophilicity of the ring, making it more susceptible to nucleophilic attack by biological molecules. This feature could be exploited to develop drugs that require covalent binding to their targets for prolonged action.

The propyl group at the 4-position of the dihydropyrimidine ring adds another dimension to the compound's pharmacological profile. Propyl-substituted molecules are often designed to improve solubility and bioavailability, which are crucial factors in drug development. By incorporating this group, researchers aim to enhance the compound's ability to cross biological membranes and reach its target site effectively.

One of the most exciting aspects of N-(3-methylpyridin-2-yl)-2-(6-oxo-4-propyl-1,6-dihydropyrimidin-1-yl)acetamide is its potential for further chemical modification. The presence of multiple reactive sites allows chemists to tailor the molecule's properties by introducing additional functional groups or altering existing ones. This flexibility makes it an attractive candidate for structure-based drug design (SBDD), where computational methods are used to predict how changes in a molecule's structure will affect its biological activity.

In recent studies, researchers have employed advanced computational techniques to model the interactions between N-(3-methylpyridin-2-yl)-2-(6-oxo-4-propyl-1,6-dihydropyrimidin-1-y)acetamide and various biological targets. These simulations have provided valuable insights into how the compound binds to its targets and how modifications can be made to improve its binding affinity. For example, virtual screening experiments have identified specific residues on target proteins that could be optimized through structural modifications.

The synthesis of this compound has also been a focus of research efforts. Given its complex structure, multi-step synthetic routes have been developed to construct it efficiently. Researchers have explored different synthetic strategies, including condensation reactions and cyclization processes, to build up the desired molecular framework. These synthetic approaches not only provide access to the compound but also offer opportunities for generating analogs with modified properties.

Evaluation of N-(3-methylpyridin--2--yl6--oxo--4--propyl--1--6--dihydropyrimidin--1--yl)acetamide in preclinical models has revealed promising results regarding its pharmacological activity. In vitro assays have demonstrated inhibitory effects on enzymes such as kinases and phosphodiesterases, which are known to play roles in various diseases. Additionally, cell-based assays have shown that the compound can modulate signaling pathways involved in cell proliferation and apoptosis.

The potential therapeutic applications of this compound are vast. Given its dual functionality—interacting with both pyridine-based and dihydropyrimidine-based targets—it could be developed into a broad-spectrum therapeutic agent targeting multiple disease pathways simultaneously. This multifaceted approach could lead to more effective treatments with fewer side effects compared to traditional single-target drugs.

Ongoing research is focused on optimizing the pharmacokinetic properties of N-(3-methylpyridin--2--yl) (CAS No.
1170969–35–3). By improving factors such as solubility
and metabolic stability
through structural modifications,
researchers aim
to enhance
the compound’s bioavailability
and prolong
its therapeutic effect.